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Compound of Interest

Compound Name: 3-Methylpyrazole

Cat. No.: B3431038

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical properties of 3-
methylpyrazole, a heterocyclic compound of significant interest in pharmaceutical and
materials science. This document collates experimental data, details the methodologies for
their determination, and presents a relevant reaction pathway, offering a centralized resource
for researchers and professionals working with this compound.

Core Thermochemical and Physical Data

The following tables summarize the key thermochemical and physical properties of 3-
methylpyrazole. This data is crucial for understanding its stability, reactivity, and behavior in
various chemical processes.

Table 1: Thermochemical Properties of 3-Methylpyrazole at 298.15 K
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Property Value Units
Standard Molar Enthalpy of
_ o 74.2+1.8 kJ-mol—t
Formation (liquid)
Standard Molar Enthalpy of
_ o -2504.5+1.6 kJ-mol—t
Combustion (liquid)
Standard Molar Enthalpy of
o 65.9+2.0 kJ-mol-t
Vaporization
Standard Molar Enthalpy of
_ 140.1+2.6 kJ-mol~t
Formation (gas)
Proton Affinity 906.0 kJ-mol—1
Gas Basicity 874.2 kJ-mol—1
Table 2: Physical Properties of 3-Methylpyrazole
Property Value Units
Molecular Formula CaHsN2 -
Molecular Weight 82.10 g-mol—t
Melting Point 36.5 °C
Boiling Point 204 °C
Density (at 25 °C) 1.02 g-mL~?
Refractive Index (n20/D) 1.495 -
Water Solubility Miscible -

Experimental Protocols

The determination of the thermochemical data presented above relies on precise calorimetric

and analytical techniques. The following sections provide an overview of the methodologies

employed.
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Static Bomb Combustion Calorimetry (for Enthalpy of
Formation)

The standard molar enthalpy of formation of liquid 3-methylpyrazole was determined using
static bomb calorimetry. This technique measures the heat released during the complete
combustion of a substance in a constant-volume container.

Methodology:

o Sample Preparation: A precisely weighed sample of high-purity 3-methylpyrazole (typically
in a gelatin capsule for liquids) is placed in a crucible inside a high-pressure vessel, the
"bomb."

o Pressurization: The bomb is sealed and pressurized with an excess of pure oxygen (typically
to around 3 MPa).

e Immersion: The bomb is placed in a well-insulated water bath (the calorimeter) equipped with
a high-precision thermometer.

« Ignition: The sample is ignited by passing an electric current through a fuse wire.

o Temperature Measurement: The temperature change of the water bath is meticulously
recorded.

o Calibration: The energy equivalent of the calorimeter is determined by combusting a certified
standard reference material, such as benzoic acid, under identical conditions.

o Data Analysis: The standard specific energy of combustion is calculated from the corrected
temperature rise and the energy equivalent of the calorimeter. From this, the standard molar
enthalpy of combustion is derived. The standard molar enthalpy of formation is then
calculated using Hess's Law, utilizing the known standard enthalpies of formation of the
combustion products (COz, H20, and N2).

Calvet Microcalorimetry (for Enthalpy of Vaporization)

The standard molar enthalpy of vaporization was measured using a Calvet-type
microcalorimeter. This heat-flux calorimeter is highly sensitive and suitable for measuring the
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heat effects of phase transitions.

Methodology:

Sample Loading: A small, accurately weighed sample of 3-methylpyrazole is placed in a
sample cell.

o Thermal Equilibration: The sample cell is introduced into the calorimeter, which is maintained
at a constant temperature (e.g., 298.15 K), and allowed to reach thermal equilibrium.

» Vaporization: The sample is vaporized under a controlled atmosphere or vacuum. The heat
absorbed during this endothermic process is detected by the thermopiles surrounding the
sample cell.

» Signal Integration: The resulting heat flow signal is integrated over time to determine the total
heat of vaporization.

o Calibration: The instrument is calibrated by the Joule effect, where a known amount of heat
is dissipated by a resistor within the sample cell.

Knudsen Effusion Method (for Vapor Pressure and
Enthalpy of Sublimation)

While direct sublimation data for 3-methylpyrazole is not readily available, the Knudsen
effusion method is a common technique for determining the vapor pressure of solids, from
which the enthalpy of sublimation can be derived via the Clausius-Clapeyron equation.

Methodology:

o Sample Placement: A sample of the solid substance is placed in a Knudsen cell, which is a
small container with a precisely machined, small orifice.

e High Vacuum: The cell is placed in a high-vacuum chamber.

o Temperature Control: The temperature of the cell is carefully controlled and varied.
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o Effusion and Mass Loss Measurement: Molecules effuse through the orifice into the vacuum.
The rate of mass loss of the sample is measured over time using a sensitive microbalance.

e Vapor Pressure Calculation: The vapor pressure is calculated from the rate of mass loss, the
area of the orifice, the temperature, and the molar mass of the substance.

» Enthalpy of Sublimation Determination: The enthalpy of sublimation is determined from the
slope of a plot of the natural logarithm of the vapor pressure versus the inverse of the

absolute temperature (a van't Hoff plot).

Reaction Pathway Visualization

3-Methylpyrazole and its derivatives are versatile building blocks in organic synthesis. The
following diagram illustrates a representative reaction mechanism involving a substituted
pyrazole, the ANRORC (Addition of the Nucleophile, Ring Opening, Ring Closure) reaction of
3-methyl-1,4-dinitro-1H-pyrazole with an arylhydrazine.[1] This type of reaction highlights the
reactivity of the pyrazole ring system.
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Caption: ANRORC mechanism for a substituted methylpyrazole.

Experimental Workflow Visualization

The determination of the enthalpy of formation using bomb calorimetry involves a precise and
sequential workflow to ensure accuracy. The following diagram outlines the key steps in this
experimental process.
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Caption: Workflow for Bomb Calorimetry Experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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